Cas no 21650-65-7 (Diazene, 1,2-diphenyl-,1-oxide, (1E)-)

Diazene, 1,2-diphenyl-,1-oxide, (1E)- structure
21650-65-7 structure
Product Name:Diazene, 1,2-diphenyl-,1-oxide, (1E)-
CAS No:21650-65-7
MF:C12H10N2O
MW:198.22060251236
CID:250093
PubChem ID:10316
Update Time:2025-04-19

Diazene, 1,2-diphenyl-,1-oxide, (1E)- Chemical and Physical Properties

Names and Identifiers

    • Diazene, 1,2-diphenyl-,1-oxide, (1E)-
    • azoxybenzene
    • Azoxybenzene,(E)- (8CI)
    • cis-Azoxybenzene
    • Diazene, diphenyl-, 1-oxide, (E)- (9CI)
    • Azoxybenzene, (Z)-
    • 495-48-7
    • 2CYQ7PT9SS
    • 20972-43-4
    • EINECS 207-802-1
    • Q5715108
    • NCGC00091251-02
    • [(E)-NNO-azoxy]benzene
    • (phenyl-NNO-azoxy)benzene
    • Azoxybenzeen
    • Diazene, 1,2-diphenyl-, 1-oxide, (1E)-
    • Azoxybenzene trans-form [MI]
    • 1,2-Diphenyldiazene oxide
    • NS00000509
    • Azobenzene, oxide
    • GAUZCKBSTZFWCT-UHFFFAOYSA-N
    • Benzene, azoxydi-
    • (E)-1,2-Diphenyldiazene 1-oxide
    • diphenyldiazene oxide
    • UNII-2CYQ7PT9SS
    • trans-azoxybenzene
    • Tox21_201167
    • 1,2-Diphenyldiazene 1-oxide
    • Azoxybenzol
    • (Z)-1,2-diphenyldiazene oxide
    • N,N'-Diphenyl-diazene N-oxide
    • BRN 0743984
    • DTXCID904555
    • Azossibenzene
    • Azoxybenzide
    • A0571
    • oxido-phenyl-phenyliminoazanium
    • Azoxybenzol [German]
    • (Z)-oxido-phenyl-phenylimino-ammonium
    • FT-0622535
    • Fenazox
    • Q27122876
    • DC1P3JE72O
    • Tox21_111108
    • UNII-DC1P3JE72O
    • Azoxybenzene, (E)-
    • CHEBI:51866
    • NCGC00091251-01
    • Fentoxan
    • Fenazox [German]
    • NSC1796
    • ZOXYBENZENE
    • A913989
    • DTXSID0024555
    • Azoxybenzene cis-form [MI]
    • (Z)-1,2-diphenyldiazene 1-oxide
    • Q27122880
    • HSDB 2861
    • CCRIS 5965
    • Diazene, 1,2-diphenyl-, 1-oxide
    • [(Z)-NNO-azoxy]benzene
    • CHEBI:51865
    • CHEBI:51868
    • NSC-1796
    • AI3-00476
    • Azossibenzene [Italian]
    • Diazene, diphenyl-, 1-oxide
    • Ordinary azoxybenzene
    • UNII-X2K99TM19Q
    • 21650-65-7
    • Azoxybenzeen [Dutch]
    • (Z)-azoxybenzene
    • WLN: ONR&UNR
    • SCHEMBL14179802
    • D88279
    • Diphenyldiazene 1-oxide
    • (E)-azoxybenzene
    • CHEMBL2356614
    • CAS-495-48-7
    • trans-Diphenyldiazene oxide
    • X2K99TM19Q
    • AKOS006228960
    • NSC 1796
    • Azoxybenzene cis-form
    • MFCD00019925
    • CHEMBL1442921
    • [(E)-phenyl-NNO-azoxy]benzene
    • Benzenamine, N-(oxidophenylimino)-, (N(Z))-
    • Azoxydibenzene
    • NCGC00258719-01
    • Inchi: 1S/C12H10N2O/c15-14(12-9-5-2-6-10-12)13-11-7-3-1-4-8-11/h1-10H/b14-13-
    • InChI Key: GAUZCKBSTZFWCT-YPKPFQOOSA-N
    • SMILES: [O-]/[N+](/C1C=CC=CC=1)=N\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.0794
  • Monoisotopic Mass: 198.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.159 at 79 °F (NTP, 1992)
  • Melting Point: 87°
  • Boiling Point: Decomposes (NTP, 1992)
  • PSA: 38.43
  • LogP: 4.13550
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